3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95%

• IUPAC Name: 3-fluoro-5-(3-fluoro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10F2O/c1-8-2-3-9(6-13(8)15)10-4-11(14)7-12(16)5-10/h2-7,16H,1H3
• InChI Key: ZJXHVTTWKNXAAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)F)O)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID30684175
• Molecular Weight: 220.21 g/mol
• CAS RN: 1261964-15-1

Description

3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% (3F5FMPP) is a fluorinated phenol compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 92-94 °C and a purity of 95%. 3F5FMPP is commonly used as a reagent in organic synthesis, as a catalyst in heterogeneous catalysis, and as a starting material in drug synthesis. Its unique properties make it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in heterogeneous catalysis, and as a starting material in drug synthesis. Its unique properties make it a valuable tool for researchers in a variety of fields. In addition, 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% has been used in the synthesis of various pharmaceuticals, such as antibiotics and antifungal agents.

Mechanism of Action

The mechanism of action of 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% is not fully understood. However, it is believed to act as a Lewis acid, which means it can act as a catalyst in certain reactions by forming a covalent bond with a nucleophile. This allows the reaction to proceed more quickly and efficiently. Additionally, 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% has been shown to catalyze the formation of carbon-carbon bonds, which is useful in the synthesis of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% are not well understood. However, it has been shown to be non-toxic when used in laboratory experiments at the recommended concentrations. Additionally, 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% has been shown to have low potential for skin irritation and sensitization.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% in laboratory experiments is its high purity and low toxicity. It is also relatively easy to synthesize and is stable under a wide range of conditions. Additionally, 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% can be used as a catalyst in a variety of reactions, making it a valuable tool for researchers. The main limitation of 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% is its relatively low solubility in water, which can limit its use in certain applications.

Future Directions

There are a number of potential future directions for the use of 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95%. For example, researchers could investigate its potential use as a catalyst in other reactions, as well as its ability to catalyze the formation of carbon-carbon bonds. Additionally, further research could be done to explore its biochemical and physiological effects, as well as its potential applications in drug synthesis. Finally, 3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% could be tested for its potential use in other industries, such as agriculture and food science.

Synthesis Methods

3-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95% can be synthesized by a variety of methods. The most common method involves the reaction of 4-fluorophenol with 3-fluoro-4-methylbenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at temperatures between 80-100 °C for 2-4 hours. The yield of the reaction is typically around 90-95%.